Cas no 2248374-48-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(2-chlorophenyl)methyl](ethyl)amino}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(2-chlorophenyl)methyl](ethyl)amino}acetate
• CAS No: 2248374-48-1
• MF: C₁₉H₁₇ClN₂O₄
• MW: 372.802284002304
• CID: 5902679
• PubChem ID: 165724511
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(2-chlorophenyl)methyl](ethyl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• 2248374-48-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(2-chlorophenyl)methyl](ethyl)amino}acetate
• EN300-6519520

• Inchi： 1S/C19H17ClN2O4/c1-2-21(11-13-7-3-6-10-16(13)20)12-17(23)26-22-18(24)14-8-4-5-9-15(14)19(22)25/h3-10H,2,11-12H2,1H3
• InChI Key： WUPSOPNIGADVSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN(CC)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 372.0876847g/mol
• Monoisotopic Mass: 372.0876847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(2-chlorophenyl)methyl](ethyl)amino}acetate

Compound CAS No 2248374-48-1: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(2-chlorophenyl)methyl](ethyl)amino}acetate

The compound with CAS No 2248374-48-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(2-chlorophenyl)methyl](ethyl)amino}acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and bioactive molecule synthesis.

Structural Insights: The molecule consists of a dihydroisoindole core, which is a bicyclic structure with two oxygen atoms in the 1,3 positions. This core is connected to an acetate group substituted with an aminoalkyl chain containing a chlorophenyl moiety and an ethyl group. The combination of these structural elements contributes to the compound's unique physicochemical properties and biological activity.

Synthesis and Characterization: Recent advancements in synthetic methodology have enabled the efficient construction of this compound. Researchers have employed multi-component reactions and catalytic processes to assemble the complex architecture of this molecule. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structure and purity.

Biological Activity: Studies have demonstrated that this compound exhibits potent biological activity in various assays. For instance, it has shown selective inhibition against certain enzymes involved in metabolic pathways, making it a promising lead compound for drug discovery efforts. Preclinical evaluations have highlighted its ability to modulate cellular signaling pathways associated with inflammatory diseases and neurodegenerative conditions.

Applications in Drug Development: The dihydroisoindole framework is known for its versatility in medicinal chemistry due to its ability to form hydrogen bonds and interact with protein targets. The presence of the chlorophenyl group enhances lipophilicity, which is crucial for drug absorption and bioavailability. These attributes make the compound a valuable tool in designing novel therapeutic agents.

Environmental Impact: Assessments of the compound's environmental fate indicate that it undergoes degradation under specific conditions, such as exposure to light or microbial action. Understanding its biodegradation pathways is essential for evaluating its ecological impact and ensuring sustainable practices in its production and use.

Future Prospects: Ongoing research aims to optimize the synthesis of this compound further while exploring its potential applications in personalized medicine. Collaborative efforts between chemists and biologists are expected to unlock new insights into its mechanism of action and therapeutic potential.